Cas no 3954-12-9 (Phenyl cyclohexanecarboxylate)

• Product Name: Phenyl cyclohexanecarboxylate
• CAS No: 3954-12-9
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 44610
• PubChem ID: 557923
• Update Time: 2025-04-18

Phenyl cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Phenyl cyclohexanecarboxylate
• phenyl cyclohexylcarboxylate; CTK1C0708; AC1LBH92; phenyl ester of cyclohexanecarboxylic acid; Hexahydrobenzoesaeure-phenylester; Cyclohexancarbonsaeure-phenylester; KB-204458; AG-J-39967; Cyclohexanecarboxylic acid, phenyl ester; SureCN234456; AKOS002948229; cyclohexanecarboxylic acid phenyl ester; cyclohexanecarboxylic phenyl-ester;
• Phenyl cyclohexanecarboxylate #
• Cyclohexanecarboxylic acid, phenyl ester
• DTXSID60339702
• 3954-12-9
• Cyclohexancarbonsaurephenylester
• SCHEMBL234456
• cyclohexanecarboxylic acid phenyl ester
• AKOS002948229
• OPYYWWIJPHKUDZ-UHFFFAOYSA-N

• Inchi： 1S/C13H16O2/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2
• InChI Key： OPYYWWIJPHKUDZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1CCCCC1)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.077
• Boiling Point: 301 ºC
• Flash Point: 108 ºC